Cas no 2229390-35-4 (1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229390-35-4
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• CID: 6212922
• PubChem ID: 165653652
• Update Time: 2025-06-11

1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol
• 2229390-35-4
• EN300-1977073
• [1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C11H13Cl2NO/c1-10(2)5-11(10,6-15)9-7(12)3-14-4-8(9)13/h3-4,15H,5-6H2,1-2H3
• InChI Key： WHBIJQHHFGCOSR-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C1(CO)CC1(C)C)Cl

Computed Properties

• Exact Mass: 245.0374194g/mol
• Monoisotopic Mass: 245.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229390-35-4)

1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229390-35-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by a cyclopropylmethanol moiety substituted with a dichloropyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The synthesis of 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 3,5-dichloropyridine with an appropriate cyclopropylmethanol derivative. This process typically involves several steps, including nucleophilic substitution, reduction, and functional group manipulation. The detailed synthetic protocols have been reported in several peer-reviewed journals, providing a robust foundation for further research and development.

In terms of its physical and chemical properties, 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol is a white crystalline solid with a melting point of approximately 100°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

The biological activity of 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol has been the subject of numerous studies. Initial in vitro assays have demonstrated that this compound possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has been shown to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have indicated that it can induce apoptosis in various cancer cell lines, suggesting its potential as a therapeutic agent for cancer treatment.

To further elucidate the mechanism of action of 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol, researchers have conducted detailed molecular docking studies. These studies have revealed that the compound binds to specific sites on target proteins with high affinity, thereby modulating their function. For example, it has been shown to interact with the active site of COX enzymes, leading to their inhibition and subsequent reduction in pro-inflammatory prostaglandin production.

In addition to its anti-inflammatory and anti-cancer activities, 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress and neurotoxicity induced by various insults. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol has been evaluated using both in vitro and in vivo models. In vitro studies have shown that the compound is rapidly absorbed by cells and exhibits good cellular permeability. In vivo studies in animal models have demonstrated that it has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics suggest that it can be effectively delivered to target tissues following oral administration.

To assess the safety profile of 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol, extensive toxicological studies have been conducted. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further safety evaluations are necessary to ensure its safety in human subjects before it can be advanced to clinical trials.

The potential applications of 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol are diverse and promising. Its anti-inflammatory properties make it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Its anti-cancer activities suggest its utility in cancer therapy, particularly for solid tumors where inflammation plays a significant role in disease progression. Additionally, its neuroprotective effects make it a valuable lead compound for developing treatments for neurodegenerative diseases.

In conclusion, 1-(3,5-dichloropyridin-4-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229390-35-4) is a promising compound with a wide range of potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable addition to the pharmaceutical arsenal for treating various diseases.